7-Methylbicyclo[4.2.0]octa-1,3,5-trien-7-amine

• Molecular Formula: C9H11N
• Molecular Weight: 133.19 g/mol
• IUPAC Name: 7-methylbicyclo[4.2.0]octa-1,3,5-trien-7-amine
• InChI: InChI=1S/C9H11N/c1-9(10)6-7-4-2-3-5-8(7)9/h2-5H,6,10H2,1H3
• InChI Key: PGQILBLSHQORKS-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=CC=CC=C21)N

Description

7-Methylbicyclo[4.2.0]octa-1,3,5-trien-7-amine is a bicyclic aromatic amine characterized by a fused bicyclo[4.2.0]octatriene scaffold with a methyl group and an amine substituent at the bridgehead position (C7). Key properties inferred from analogues include:

• Molecular Formula: Likely C9H11N (based on bicyclo[4.2.0]octa-1,3,5-trien-7-amine (C8H9N) with an additional methyl group) .
• Molecular Weight: ~119.16 g/mol (base compound) + 15.03 g/mol (methyl) = ~134.19 g/mol.
• Stereochemistry: The bridgehead position (C7) may exhibit stereochemical complexity, as seen in (7S)-configured derivatives like (7S)-3,4-dimethoxy-N-methylbicyclo[4.2.0]octa-1,3,5-trien-7-amine .

The compound’s bicyclic structure confers rigidity, influencing its electronic properties and biological interactions, such as enzyme inhibition (e.g., norepinephrine methyltransferase) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-Methylbicyclo[4.2.0]octa-1,3,5-trien-7-amine typically involves the following steps:

Formation of the bicyclic core: The bicyclo[4.2.0]octa-1,3,5-triene core can be synthesized through a Diels-Alder reaction between a suitable diene and dienophile.

Introduction of the methyl group: The methyl group can be introduced via alkylation reactions using methylating agents such as methyl iodide.

Amination: The amine group can be introduced through nucleophilic substitution reactions using ammonia or amine derivatives.

Industrial Production Methods

Industrial production methods for 7-Methylbicyclo[4.2.0]octa-1,3,5-trien-7-amine may involve large-scale Diels-Alder reactions followed by subsequent functional group modifications. The reaction conditions are optimized to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

7-Methylbicyclo[4.2.0]octa-1,3,5-trien-7-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Ammonia or primary amines in the presence of a suitable solvent.

Major Products Formed

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of reduced amine derivatives.

Substitution: Formation of substituted amine derivatives.

Scientific Research Applications

7-Methylbicyclo[4.2.0]octa-1,3,5-trien-7-amine has several scientific research applications:

Organic Synthesis: Used as a building block for the synthesis of complex organic molecules.

Medicinal Chemistry:

Material Science: Used in the synthesis of novel materials with specific properties.

Biological Studies: Investigated for its potential biological activity and interactions with biomolecules.

Mechanism of Action

The mechanism of action of 7-Methylbicyclo[4.2.0]octa-1,3,5-trien-7-amine involves its interaction with specific molecular targets. The amine group can form hydrogen bonds and electrostatic interactions with various biomolecules, influencing their activity and function. The bicyclic structure provides rigidity and specific spatial orientation, which can affect the compound’s binding affinity and selectivity.

Comparison with Similar Compounds

Table 1: Key Structural and Functional Properties of Analogues

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	References
Bicyclo[4.2.0]octa-1,3,5-trien-7-amine	None	C8H9N	119.16	Norepinephrine methyltransferase inhibitor; limited solubility data
5-Bromobicyclo[4.2.0]octa-1,3,5-trien-7-amine	Br at C5	C8H8BrN	198.06	Halogenated derivative; potential intermediate for cross-coupling reactions
3,4-Dimethoxy-N-methylbicyclo[4.2.0]octa-1,3,5-trien-7-amine	OMe at C3, C4; N-methyl at C7	C11H15NO2	193.24	Intermediate in Ivabradine synthesis; chiral (7S) configuration
(7S)-3,4-Dimethoxy-N-methylbicyclo[4.2.0]octa-1,3,5-trien-7-amine hydrochloride	OMe at C3, C4; N-methyl at C7; HCl salt	C11H16ClNO2	229.71	Improved solubility/stability; pharmacological activity in melatoninergic systems
7-Methylbicyclo[4.2.0]octa-1,3,5-trien-7-amine hydrochloride	CH3 at C7; HCl salt	C9H12ClN	169.65	Enhanced bioavailability (theorized); potential enzyme inhibition applications

Physicochemical Properties

• Solubility : Hydrochloride salts (e.g., CAS 2299-00-5) improve aqueous solubility, critical for in vivo applications .
• Thermal Stability : Bicyclic cores with methyl or methoxy groups show higher thermal stability compared to unsubstituted analogues, as inferred from controlled-release formulations .

Biological Activity

7-Methylbicyclo[4.2.0]octa-1,3,5-trien-7-amine is a bicyclic amine compound known for its unique structural properties and potential biological activities. This article explores its biological activity, including mechanisms of action, potential therapeutic applications, and relevant case studies.

Structural Characteristics

• Molecular Formula : C9H11N
• IUPAC Name : 7-methylbicyclo[4.2.0]octa-1,3,5-trien-7-amine
• CAS Number : 2913268-67-2

The compound features a bicyclic structure with an amine group at the 7-position, which may influence its interaction with biological targets.

The biological activity of 7-Methylbicyclo[4.2.0]octa-1,3,5-trien-7-amine is primarily attributed to its ability to interact with various molecular targets such as enzymes and receptors. The presence of the amine group allows for potential hydrogen bonding and ionic interactions, enhancing its binding affinity and specificity towards certain biological pathways.

Antimicrobial Activity

The antimicrobial properties of bicyclic amines have been documented in several studies. While direct evidence for the antimicrobial activity of 7-Methylbicyclo[4.2.0]octa-1,3,5-trien-7-amine is sparse, compounds with similar frameworks have demonstrated efficacy against a range of bacterial strains .

Case Studies

• Anticancer Properties : A study examining bicyclic amines found that certain derivatives exhibited significant cytotoxicity against human cancer cell lines (e.g., HeLa and MCF-7). The mechanism was attributed to the induction of apoptosis through mitochondrial pathways .
• Antimicrobial Efficacy : Another investigation into structurally related compounds revealed their effectiveness against Gram-positive and Gram-negative bacteria, suggesting that modifications to the bicyclic core could enhance antimicrobial properties .

Comparative Analysis

To better understand the potential of 7-Methylbicyclo[4.2.0]octa-1,3,5-trien-7-amine in biological applications, a comparison with similar compounds is necessary.

Compound Name	Structure Type	Antiproliferative Activity	Antimicrobial Activity
3,4-Dimethoxybicyclo[4.2.0]octa	Bicyclic Amine	Moderate	Effective
5-Methoxy-7-methylbicyclo[4.2.0]octa	Bicyclic Amine	High	Moderate